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Compound of Interest

Compound Name: Isopropyl 2-methylbutyrate

Cat. No.: B1580992

An In-Depth Technical Guide to Isopropyl 2-Methylbutyrate: Structure, Properties, and
Scientific Applications

Introduction

Isopropyl 2-methylbutyrate is a branched-chain fatty acid ester recognized for its potent fruity
aroma, reminiscent of apple, pear, and banana.[1][2][3] While its primary commercial value lies
in the flavor and fragrance industries, its unique molecular architecture provides a compelling
case study for researchers and formulation scientists.[1][4][5] This guide offers a detailed
examination of the compound's chemical and physical properties, moving beyond descriptive
data to explore the underlying structural determinants, relevant analytical protocols, and key
reactivity pathways. The content is structured to provide drug development professionals and
researchers with a foundational understanding of the molecule's behavior, from bench-scale
synthesis to its application as an excipient or synthetic intermediate.

Molecular Structure and Identification

The physicochemical and organoleptic properties of Isopropyl 2-methylbutyrate are a direct
consequence of its molecular structure. Understanding this structure is fundamental to
predicting its behavior in various chemical environments.

Chemical Identity
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Precise identification is critical for regulatory compliance and scientific reproducibility. The
compound is registered under several international identifiers.

Identifier Value Source
IUPAC Name propan-2-yl 2-methylbutanoate  [4][6]
CAS Number 66576-71-4 [1][7][8]
Molecular Formula CsH1602 (11041071
Molecular Weight 144.21 g/mol [11181I9]
FEMA Number 3699 [4][8]

DIRDKDDFAMNBNY-
InChl Key [4][10][11]
UHFFFAOYSA-N

SMILES CCC(C)C(=0)OCc(C)C [4]

Isopropyl 2-methylbutanoate,
Synonyms 2-Methylbutyric acid isopropyl [1][10][11]
ester

Structural Elucidation

Isopropyl 2-methylbutyrate is the ester formed from the condensation of 2-methylbutanoic
acid and isopropyl alcohol.[11] Its structure is characterized by two key features that dictate its

properties:

o Ester Functional Group: The C(=0)O linkage is a polar region within an otherwise non-polar
molecule. This group acts as a hydrogen bond acceptor but not a donor, influencing its
solubility and volatility.[7]

o Branched Alkyl Chains: Both the acid and alcohol portions of the ester are branched. This
steric hindrance around the ester linkage provides a degree of protection against hydrolysis
compared to linear esters. Furthermore, the branching lowers the boiling point relative to its
linear isomer (e.g., n-octanoic acid) by disrupting efficient intermolecular packing. A critical
feature is the presence of a chiral center at the C2 position of the butanoate moiety, meaning
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the molecule exists as a racemic mixture of (R)- and (S)-enantiomers unless a stereospecific
synthesis is employed.[4]

2D Structural Representation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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